acetic acid;3-amino-6-(aminomethyl)-2H-1,2,4-triazin-5-one

• IUPAC Name: acetic acid;3-amino-6-(aminomethyl)-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C4H7N5O.C2H4O2/c5-1-2-3(10)7-4(6)9-8-2;1-2(3)4/h1,5H2,(H3,6,7,9,10);1H3,(H,3,4)
• InChI Key: WTKDLWWZLKCGRF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.C(C1=NNC(=NC1=O)N)N
• Molecular Formula: C6H11N5O3
• Molecular Weight: 201.18 g/mol

Description

The compound identified as “acetic acid;3-amino-6-(aminomethyl)-2H-1,2,4-triazin-5-one” is a chemical entity with unique properties and applications. This compound is of interest in various scientific fields due to its distinct chemical structure and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of acetic acid;3-amino-6-(aminomethyl)-2H-1,2,4-triazin-5-one involves specific chemical reactions and conditions. The exact synthetic route can vary, but it typically includes the following steps:

Initial Reactants: The synthesis begins with the selection of appropriate starting materials, which are chosen based on the desired chemical structure of this compound.

Reaction Conditions: The reactions are carried out under controlled conditions, including specific temperatures, pressures, and the use of catalysts to facilitate the desired chemical transformations.

Purification: After the synthesis, the compound is purified using techniques such as chromatography to ensure the final product is of high purity.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up to meet demand. This involves optimizing the synthetic route for large-scale production, ensuring cost-effectiveness, and maintaining high yield and purity. Industrial production may also involve continuous flow processes and automation to enhance efficiency.

Chemical Reactions Analysis

Types of Reactions

acetic acid;3-amino-6-(aminomethyl)-2H-1,2,4-triazin-5-one undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: The compound can be reduced by adding hydrogen or removing oxygen, resulting in reduced products.

Substitution: In this reaction, one functional group in the compound is replaced by another, often using specific reagents and conditions.

Common Reagents and Conditions

The reactions involving this compound typically use common reagents such as oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts to facilitate the reactions. The conditions, such as temperature and solvent choice, are optimized based on the specific reaction being carried out.

Major Products

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions yield compounds with different functional groups.

Scientific Research Applications

acetic acid;3-amino-6-(aminomethyl)-2H-1,2,4-triazin-5-one has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on specific biological pathways.

Industry: this compound is used in the production of materials and chemicals with specific properties, making it valuable in industrial processes.

Mechanism of Action

The mechanism by which acetic acid;3-amino-6-(aminomethyl)-2H-1,2,4-triazin-5-one exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to changes in the activity of enzymes, receptors, or other proteins, resulting in the observed effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

acetic acid;3-amino-6-(aminomethyl)-2H-1,2,4-triazin-5-one can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

CID 2632: A compound with similar structural features but different reactivity.

CID 6540461: Another compound with comparable applications but distinct chemical properties.

CID 5362065: A related compound used in similar research contexts.

Uniqueness

What sets this compound apart from these similar compounds is its specific chemical structure, which imparts unique reactivity and applications. Its distinct properties make it valuable for certain reactions and applications where other compounds may not be as effective.